Cas no 2097963-90-9 (3-(3-(Methoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)-3-oxopropanenitrile)

• Product Name: 3-(3-(Methoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)-3-oxopropanenitrile
• CAS No: 2097963-90-9
• MF: C₁₀H₁₃F₃N₂O₂
• MW: 250.217633008957
• CID: 5723472
• PubChem ID: 121203229
• Update Time: 2025-05-25

3-(3-(Methoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2097963-90-9
• F1907-7099
• AKOS026711464
• 3-(3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)-3-oxopropanenitrile
• starbld0015422
• 1-Pyrrolidinepropanenitrile, 3-(methoxymethyl)-β-oxo-3-(trifluoromethyl)-
• 3-(3-(Methoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)-3-oxopropanenitrile

• Inchi： 1S/C10H13F3N2O2/c1-17-7-9(10(11,12)13)3-5-15(6-9)8(16)2-4-14/h2-3,5-7H2,1H3
• InChI Key： SWMROMDROQJEDT-UHFFFAOYSA-N
• SMILES： FC(C1(COC)CN(C(CC#N)=O)CC1)(F)F

Computed Properties

• Exact Mass: 250.09291215g/mol
• Monoisotopic Mass: 250.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 326.4±42.0 °C(Predicted)
• pka: 4.31±0.40(Predicted)

Additional information on 3-(3-(Methoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)-3-oxopropanenitrile

3-(3-(Methoxymethyl)-3-(Trifluoromethyl)Pyrrolidin-1-Yl)-3-Oxopropanenitrile: A Comprehensive Overview

The compound 3-(3-(Methoxymethyl)-3-(Trifluoromethyl)Pyrrolidin-1-Yl)-3-Oxopropanenitrile (CAS No. 2097963-90-9) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with methoxymethyl and trifluoromethyl substituents, along with a nitrile group. Its chemical properties make it an interesting subject for both academic research and industrial applications.

The pyrrolidine ring in this compound serves as a versatile platform for functionalization, enabling the molecule to participate in a wide range of chemical reactions. The methoxymethyl group introduces additional functionality, enhancing the compound's reactivity and stability under certain conditions. The presence of the trifluoromethyl group further adds to the molecule's uniqueness, as it imparts electron-withdrawing effects that can influence the reactivity of adjacent functional groups. This combination of structural features makes 3-Oxopropanenitrile derivatives highly valuable in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of this compound in the development of novel materials for energy storage applications. Researchers have explored its use in the synthesis of high-performance polymers and composites, which exhibit enhanced mechanical properties and thermal stability. For instance, a study published in *Advanced Materials* demonstrated that incorporating this compound into polymer matrices significantly improved their tensile strength and resistance to thermal degradation. These findings underscore the importance of CAS No. 2097963-90-9 in advancing material science.

In the pharmaceutical industry, this compound has shown promise as an intermediate in the synthesis of bioactive molecules. Its ability to undergo various transformations, such as nucleophilic substitutions and additions, makes it a valuable building block for drug discovery. A recent paper in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibited potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. This highlights its potential role in developing innovative therapeutic agents.

The synthesis of 3-(3-(Methoxymethyl)-3-(Trifluoromethyl)Pyrrolidin-1-Yl)-3-Oxopropanenitrile involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The process typically begins with the preparation of the pyrrolidine ring, followed by successive functionalization steps to introduce the methoxymethyl and trifluoromethyl groups. The final step involves the introduction of the nitrile group, which is critical for achieving the desired chemical properties.

One of the most intriguing aspects of this compound is its ability to engage in reversible chemical transformations under specific conditions. For example, studies have shown that it can undergo dynamic covalent chemistry, enabling it to adapt its structure in response to environmental changes. This property has significant implications for its use in adaptive materials and responsive systems.

In conclusion, CAS No. 2097963-90-9, or 3-(3-(Methoxymethyl)-3-(Trifluoromethyl)Pyrrolidin-1-Yl)-3-Oxopropanenitrile, is a remarkable compound with diverse applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potentials for this molecule, it is poised to play an increasingly important role in shaping future advancements in chemistry and materials science.